Cas no 5409-56-3 ( )

  structure
  structure
Product Name: 
CAS No:5409-56-3
MF:C14H20ClNO
MW:253.767703056335
CID:939651
PubChem ID:24181902
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • 1-phenyl-3-pyrrolidin-1-ylbutan-1-one,hydrochloride
    • 1-Phenyl-3-(pyrrolidin-1-yl)butan-1-one--hydrogen chloride (1/1)
    • 5409-56-3
    • NSC12485
    • NSC 12485
    • DTXSID70636456
    • NSC-12485
    •  
    • Inchi: 1S/C14H19NO.ClH/c1-12(15-9-5-6-10-15)11-14(16)13-7-3-2-4-8-13;/h2-4,7-8,12H,5-6,9-11H2,1H3;1H
    • InChI Key: LRTFVJVEKNWQSP-UHFFFAOYSA-N
    • SMILES: Cl.O=C(C1C=CC=CC=1)CC(C)N1CCCC1

Computed Properties

  • Exact Mass: 217.14677
  • Monoisotopic Mass: 253.123
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 227
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 20.3A^2

Experimental Properties

  • Density: 1.045
  • Boiling Point: 336.9°C at 760 mmHg
  • Flash Point: 121.9°C
  • Refractive Index: 1.542
  • PSA: 20.31
  • LogP: 3.48360
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